Cas no 2229079-43-8 (5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229079-43-8
• MF: C₉H₈BrClN₄
• MW: 287.543619155884
• CID: 5604106
• PubChem ID: 165797355
• Update Time: 2025-08-05

5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2229079-43-8
• EN300-1908917
• 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H8BrClN4/c1-15-9(7(12)4-14-15)5-2-8(11)13-3-6(5)10/h2-4H,12H2,1H3
• InChI Key： JRXLWNJKMRQMDP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1=C(C=NN1C)N)Cl

Computed Properties

• Exact Mass: 285.96209g/mol
• Monoisotopic Mass: 285.96209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine

5-(5-Bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine, with the CAS number 2229079-43-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms, along with a pyrazole moiety containing an amine group. The combination of these functional groups makes it a versatile building block for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing heterocyclic compounds with enhanced pharmacological properties. For instance, the bromine and chlorine substituents on the pyridine ring provide opportunities for further functionalization, enabling the creation of derivatives with improved solubility, bioavailability, and target specificity. The pyrazole moiety, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of bromine and chlorine substituents is achieved through electrophilic substitution reactions, which are carefully controlled to ensure regioselectivity. Subsequent steps involve the formation of the pyrazole ring via cyclization reactions, often utilizing ammonia or ammonium-based reagents. The methyl group attached to the pyrazole nitrogen is introduced in a final step, completing the structure of the compound.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been used as a lead compound in the development of potential anticancer agents. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been demonstrated in vitro, making it a valuable candidate for further preclinical studies. Additionally, this compound has been explored for its potential as an agrochemical agent, particularly as a fungicide or insecticide. Its unique combination of substituents provides it with broad-spectrum activity against various pathogens.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed that its three-dimensional structure plays a critical role in determining its bioactivity. The spatial arrangement of the substituents on both the pyridine and pyrazole rings influences the compound's ability to bind to target proteins. Furthermore, quantum chemical calculations have provided insights into its electronic properties, which are essential for predicting its reactivity in different chemical environments.

The development of efficient synthetic routes for this compound remains an active area of research. Chemists are continually seeking ways to optimize existing methods or develop new strategies that improve yield and selectivity. For example, recent work has focused on using microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 5-(5-bromo-2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amie stands as a testament to the ingenuity and precision required in modern organic synthesis. Its complex structure and versatile functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and material science.